Cas no 847926-88-9 ((S)-7-Amino-5H,7H-dibenzob,dazepin-6-one)

• Product Name: (S)-7-Amino-5H,7H-dibenzob,dazepin-6-one
• CAS No: 847926-88-9
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 850492
• PubChem ID: 25067537
• Update Time: 2025-11-05

(S)-7-Amino-5H,7H-dibenzob,dazepin-6-one Chemical and Physical Properties

Names and Identifiers

• (S)-7-Amino-5H,7H-dibenzo[b,d]azepin-6-one
• (7S)-7-amino-5,7-dihydrobenzo[d][1]benzazepin-6-one
• (S)-7-Amino-5H,7H-dibenzo[b,d]azepin-6-one
• (S)-7-Amino-5H-dibenzo[b,d]azepin-6(7H)-one
• SCHEMBL3157916
• starbld0018979
• DTXSID90648657
• NIDGAHURPWFSKR-ZDUSSCGKSA-N
• (7S)-7-Amino-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one
• 847926-88-9
• (S)-7-Amino-5H,7H-dibenzob,dazepin-6-one

• Inchi： 1S/C14H12N2O/c15-13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)16-14(13)17/h1-8,13H,15H2,(H,16,17)/t13-/m0/s1
• InChI Key： NIDGAHURPWFSKR-ZDUSSCGKSA-N
• SMILES： O=C1[C@H](C2C=CC=CC=2C2C=CC=CC=2N1)N

Computed Properties

• Exact Mass: 224.09500
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 58.61000
• LogP: 3.09090

Additional information on (S)-7-Amino-5H,7H-dibenzob,dazepin-6-one

Introduction to (S)-7-Amino-5H,7H-dibenzob,dazepin-6-one (CAS No. 847926-88-9)

(S)-7-Amino-5H,7H-dibenzob,dazepin-6-one (CAS No. 847926-88-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dibenzodiazepines, which are known for their diverse biological activities, including anticonvulsant, antidepressant, and anxiolytic properties.

The chiral center in the molecule imparts specific stereochemical properties that can influence its biological activity and pharmacokinetics. The (S)-enantiomer is particularly noteworthy as it may exhibit distinct pharmacological profiles compared to its (R)-counterpart. Recent studies have highlighted the importance of enantiomeric purity in drug development, as even minor impurities can lead to significant differences in efficacy and safety.

In terms of chemical structure, (S)-7-Amino-5H,7H-dibenzob,dazepin-6-one features a dibenzodiazepine core with an amino group at the 7-position. This functional group plays a crucial role in the compound's interactions with biological targets, such as receptors and enzymes. The presence of the amino group also provides a site for further chemical modification, allowing for the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient and scalable synthesis of (S)-7-Amino-5H,7H-dibenzob,dazepin-6-one. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These synthetic methods not only improve the yield and purity of the final product but also reduce environmental impact by minimizing waste and energy consumption.

In the context of medicinal chemistry, (S)-7-Amino-5H,7H-dibenzob,dazepin-6-one has been investigated for its potential as a lead compound in drug discovery programs. Preclinical studies have shown that this compound exhibits promising activity against various neurological disorders, including epilepsy and depression. The mechanism of action is thought to involve modulation of neurotransmitter systems, particularly those involving serotonin and GABA.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-7-Amino-5H,7H-dibenzob,dazepin-6-one in human subjects. Early results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile. However, further research is needed to fully understand its therapeutic potential and to identify any potential side effects or contraindications.

Beyond its direct therapeutic applications, (S)-7-Amino-5H,7H-dibenzob,dazepin-6-one has also been used as a tool compound in basic research to study the structure-function relationships of dibenzodiazepines. Its well-defined chemical structure and known biological activities make it an ideal candidate for probing the molecular mechanisms underlying various neurological conditions.

In conclusion, (S)-7-Amino-5H,7H-dibenzob,dazepin-6-one (CAS No. 847926-88-9) represents a promising compound with significant potential in both research and pharmaceutical development. Its unique structural features and biological activities make it a valuable asset in the ongoing efforts to develop new treatments for neurological disorders. As research continues to advance, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.